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Compound of Interest

Compound Name: Einecs 286-127-4

Cat. No.: B12681404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the epoxy accelerator

Einecs 286-127-4 and its primary alternatives. The focus is on providing clear, data-driven

insights to aid in the selection of the most appropriate accelerator for specific research and

development applications.

Chemical Identity of Einecs 286-127-4
Einecs 286-127-4 is identified as a salt composed of formic acid and 2,4,6-

tris[(dimethylamino)methyl]phenol in a 3:1 molar ratio.[1] The active accelerator component is

the tertiary amine, 2,4,6-tris[(dimethylamino)methyl]phenol, commonly known as DMP-30. For

the purpose of this guide, the performance of Einecs 286-127-4 will be considered based on

the performance of its active component, DMP-30, in comparison to other widely used epoxy

accelerators.

Overview of Compared Epoxy Accelerators
This guide focuses on the comparison of DMP-30 (the active component of Einecs 286-127-4)

with a prominent alternative, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Both are tertiary

amine-based accelerators known for their catalytic activity in epoxy resin curing.[2][3][4][5][6]

DMP-30 (2,4,6-tris[(dimethylamino)methyl]phenol): A widely used, balanced accelerator

offering good stability and broad compatibility with various epoxy systems.[2][5] It is known
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for providing a consistent level of activity across a range of temperatures.[2][5]

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): A strong, fast-reacting accelerator, particularly

effective in systems based on bisphenol A diglycidyl ether (DGEBA) resins.[2][5][7] It exhibits

a significant temperature-dependent acceleration effect.[2][5]

Performance Data Comparison
The following tables summarize the quantitative performance data of DMP-30 and DBU in

epoxy resin systems.

Table 1: Gel Time Comparison

Accelerator Epoxy System Hardener
Accelerator
Level (%)

Gel Time
(minutes) at
25°C

DBU EPON 828 DETA 1.0 18[2]

DMP-30 EPON 828 DETA 1.0

Slower than DBU

(exact value not

specified in the

source)[2]

Note: EPON 828 is a DGEBA-based epoxy resin. DETA is Diethylenetriamine.

Table 2: Influence on Glass Transition Temperature (Tg)
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Accelerator Epoxy System Hardener Observation

DBU
DGEBA/amine

systems
Amine

Tends to lead to

slightly lower glass

transition

temperatures (Tg) due

to its tendency to

remain unreacted in

the network.[2]

DMP-30
DGEBA/amine

systems
Amine

Generally provides

good thermal

properties.

Experimental Protocols
The data presented in this guide is typically obtained through the following experimental

methodologies:

Gel Time Measurement
Gel time is the time it takes for the resin mixture to begin forming a solid network. A common

method for its determination is the manual "string test" or by using an automated gel timer. The

point of gelation is identified when the resin transitions from a liquid to a semi-solid state and

can form a continuous string when a probe is lifted from its surface.

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to study the curing behavior and determine the glass

transition temperature (Tg) of epoxy resins.

Curing Kinetics: Non-isothermal DSC scans at different heating rates are performed on the

uncured epoxy formulation. The exothermic heat flow during the curing reaction is measured

to determine the onset and peak curing temperatures, as well as the total heat of reaction.

This data is used to evaluate the catalytic activity of the accelerator.

Glass Transition Temperature (Tg): After the initial curing scan, the sample is cooled and

then reheated in the DSC. The glass transition temperature is determined by observing the
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change in heat capacity during the second heating scan. It appears as a step-like transition

in the DSC thermogram.[8][9][10]

Signaling Pathways and Experimental Workflows
Epoxy Curing Mechanism with Tertiary Amine
Accelerator
Caption: Catalytic action of a tertiary amine accelerator in the epoxy-amine curing reaction.

Experimental Workflow for Accelerator Performance
Evaluation
Caption: Workflow for evaluating the performance of epoxy accelerators.

Summary of Findings
Einecs 286-127-4 is a salt with the active accelerator component being DMP-30.

DBU generally exhibits a faster initial reaction rate and shorter gel time at room temperature

compared to DMP-30.[2]

The use of DBU may lead to a slightly lower glass transition temperature (Tg) in the cured

epoxy system.[2]

DMP-30 provides a more consistent and balanced performance across a range of

temperatures.[2][5]

The choice of accelerator should be tailored to the specific application requirements,

considering the desired pot life, curing speed, and final thermal properties of the epoxy

system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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